![molecular formula C14H16FNO4 B6629477 2-[Cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetic acid](/img/structure/B6629477.png)
2-[Cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is also known as CFM-2, and it is a novel nonsteroidal anti-inflammatory drug (NSAID) that has been synthesized for the purpose of reducing inflammation and pain. In
Mechanism of Action
CFM-2 works by inhibiting the activity of COX enzymes, specifically COX-2. COX-2 is an inducible enzyme that is upregulated in response to inflammation and injury. By inhibiting COX-2, CFM-2 reduces the production of prostaglandins, which are responsible for the inflammatory response. CFM-2 also has an analgesic effect, which means it can reduce pain without affecting consciousness.
Biochemical and Physiological Effects:
CFM-2 has been shown to have several biochemical and physiological effects. In addition to inhibiting COX-2, CFM-2 also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response. CFM-2 has also been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells and tissues. CFM-2 has been shown to have a good safety profile, with no significant adverse effects reported in animal studies.
Advantages and Limitations for Lab Experiments
CFM-2 has several advantages for lab experiments. It has a well-defined chemical structure, which makes it easy to synthesize and purify. It also has a good safety profile, which means it can be used in a wide range of experiments without causing significant adverse effects. However, CFM-2 also has some limitations. It is a relatively new compound, and its pharmacokinetics and pharmacodynamics are not well understood. This means that further studies are needed to determine the optimal dosage and administration route for CFM-2.
Future Directions
There are several future directions for the study of CFM-2. One area of interest is the development of new formulations of CFM-2 that can improve its bioavailability and pharmacokinetics. Another area of interest is the study of CFM-2 in combination with other drugs, such as opioids, to improve pain management. Additionally, further studies are needed to determine the long-term safety and efficacy of CFM-2, as well as its potential applications in other areas of scientific research, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 2-[Cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetic acid, or CFM-2, is a novel NSAID that has gained significant attention in the field of scientific research. CFM-2 has been shown to have anti-inflammatory and analgesic effects, and it has a good safety profile. However, further studies are needed to determine the optimal dosage and administration route for CFM-2, as well as its potential applications in other areas of scientific research.
Synthesis Methods
CFM-2 is synthesized through a multistep process that involves the reaction of several chemical compounds. The first step is the synthesis of 2-fluoro-4-methoxybenzoyl chloride, which is then reacted with cyclopropylmethylamine to form the intermediate compound, 2-[cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetonitrile. This intermediate compound is then hydrolyzed to form the final product, CFM-2. The synthesis of CFM-2 is a complex process that requires expertise in organic chemistry and careful control of reaction conditions.
Scientific Research Applications
CFM-2 has been extensively studied for its potential applications in various areas of scientific research. One of the key areas of study is the role of CFM-2 in reducing inflammation and pain. CFM-2 has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX enzymes, CFM-2 reduces the production of prostaglandins, thereby reducing inflammation and pain.
Properties
IUPAC Name |
2-[cyclopropylmethyl-(2-fluoro-4-methoxybenzoyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO4/c1-20-10-4-5-11(12(15)6-10)14(19)16(8-13(17)18)7-9-2-3-9/h4-6,9H,2-3,7-8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHJQHGNNKAMZGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)N(CC2CC2)CC(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.